Cas no 946289-18-5 (3,4-diethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3,4-diethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946289-18-5
• MF: C₂₅H₂₆N₂O₄S
• MW: 450.549945354462
• CID: 5514629
• Update Time: 2025-10-23

3,4-diethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 3,4-diethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C25H26N2O4S/c1-3-30-21-12-9-18(16-22(21)31-4-2)24(28)26-19-10-11-20-17(15-19)7-5-13-27(20)25(29)23-8-6-14-32-23/h6,8-12,14-16H,3-5,7,13H2,1-2H3,(H,26,28)
• InChI Key： MLRCIFRIVBMVBM-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1SC=CC=1)=O)(=O)C1=CC=C(OCC)C(OCC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-diethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

3,4-Diethoxy-N-1-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroquinolin-6-Ylbenzamide: A Comprehensive Overview

CAS No. 946289-18-5 corresponds to the compound 3,4-diethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, a complex organic molecule with a diverse range of potential applications in the field of medicinal chemistry. This compound is characterized by its intricate structure, which includes a benzamide core substituted with ethoxy groups at positions 3 and 4 of the benzene ring. The molecule also features a thiophene moiety attached via a carbonyl group to a tetrahydroquinoline ring system. Such structural complexity suggests that this compound may exhibit unique pharmacological properties and could serve as a lead compound in drug discovery efforts.

The synthesis of this compound likely involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and possibly cyclization processes. The presence of both aromatic and heterocyclic components in its structure indicates that it may possess interesting electronic properties and reactivity. Recent advancements in synthetic methodologies have enabled the construction of such complex molecules with greater precision and efficiency. For instance, the use of transition metal catalysts in cross-coupling reactions has become a cornerstone in assembling biologically relevant structures like this one.

In terms of biological activity, compounds with similar structural motifs have shown promise in various therapeutic areas. For example, tetrahydroquinoline derivatives are known to exhibit anti-inflammatory and antioxidant properties. The incorporation of a thiophene group further enhances the molecule's potential for interacting with biological targets due to its electron-withdrawing nature and ability to participate in π-π stacking interactions. Recent studies have highlighted the importance of thiophene-containing compounds in modulating enzyme activity and receptor binding, making them valuable candidates for drug development.

The ethoxy substituents at positions 3 and 4 of the benzamide ring are likely included to improve the compound's solubility and stability. These groups can also act as directing agents during further functionalization or derivatization steps. The overall structure suggests that this compound could be tailored for specific biological assays to evaluate its efficacy against various disease states. For instance, its potential as an anticancer agent or as a modulator of neurodegenerative diseases could be explored through in vitro and in vivo studies.

From an analytical standpoint, the characterization of this compound would require advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods are essential for confirming the molecular structure and ensuring the purity of the synthesized material. Additionally, computational chemistry tools can be employed to predict the compound's physicochemical properties and its potential interactions with biological macromolecules.

In conclusion, 3,4-diethoxy-N-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide represents a sophisticated organic molecule with significant potential in medicinal chemistry research. Its unique structure combines several functional groups that may contribute to diverse biological activities. As research continues to uncover new applications for such compounds, their role in advancing therapeutic interventions is expected to grow significantly.